Cas no 2680786-80-3 (2-Bromo-5-acetamidopyridine-4-carboxylic acid)
2-Bromo-5-acetamidopyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680786-80-3
- 2-bromo-5-acetamidopyridine-4-carboxylic acid
- EN300-28280510
- 2-Bromo-5-acetamidopyridine-4-carboxylic acid
-
- Inchi: 1S/C8H7BrN2O3/c1-4(12)11-6-3-10-7(9)2-5(6)8(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
- InChI Key: AWBMGYKVARBYGQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=C(C=N1)NC(C)=O
Computed Properties
- Exact Mass: 257.96400g/mol
- Monoisotopic Mass: 257.96400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 79.3Ų
2-Bromo-5-acetamidopyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28280510-0.05g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28280510-0.1g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28280510-0.25g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28280510-0.5g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28280510-1.0g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28280510-2.5g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28280510-5.0g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 | |
| Enamine | EN300-28280510-10.0g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 95.0% | 10.0g |
$2331.0 | 2025-03-19 | |
| Enamine | EN300-28280510-1g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28280510-5g |
2-bromo-5-acetamidopyridine-4-carboxylic acid |
2680786-80-3 | 5g |
$1572.0 | 2023-09-09 |
2-Bromo-5-acetamidopyridine-4-carboxylic acid Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-Bromo-5-acetamidopyridine-4-carboxylic acid
2-Bromo-5-acetamidopyridine-4-carboxylic Acid
The compound 2-Bromo-5-acetamidopyridine-4-carboxylic acid (CAS No. 2680786-80-3) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 2, an acetamide group at position 5, and a carboxylic acid group at position 4. These functional groups confer the molecule with versatile chemical properties, making it an essential component in modern chemical synthesis and drug discovery.
Recent studies have highlighted the importance of 2-Bromo-5-acetamidopyridine-4-carboxylic acid in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits potential as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug development. The bromine atom at position 2 serves as an excellent leaving group, enabling the formation of diverse substitution products through nucleophilic aromatic substitution reactions. This property has been exploited in the design of new drugs with enhanced bioavailability and efficacy.
In addition to its role in drug discovery, 2-Bromo-5-acetamidopyridine-4-carboxylic acid has also found applications in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metal-organic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.
The synthesis of 2-Bromo-5-acetamidopyridine-4-carboxylic acid typically involves a multi-step process that begins with the preparation of the pyridine ring. Key steps include bromination at position 2, acetylation at position 5, and carboxylation at position 4. Recent advancements in catalytic methods have enabled the optimization of these steps, resulting in higher yields and improved purity. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the efficiency of bromination.
From a pharmacological perspective, 2-Bromo-5-acetamidopyridine-4-carboxylic acid has shown promising activity in preclinical studies. Researchers have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression suggests potential as an anticancer agent.
In terms of toxicity and safety profiles, recent studies have indicated that 2-Bromo-5-acetamidopyridine-4-carboxylic acid exhibits low toxicity at therapeutic doses. However, further investigations are required to fully understand its long-term effects and mechanisms of action. Regulatory agencies have emphasized the importance of conducting comprehensive toxicological evaluations to ensure safe use in clinical settings.
Looking ahead, the continued exploration of 2-Bromo-5-acetamidopyridine-4-carboxylic acid is expected to yield further insights into its potential applications. Collaborative efforts between academic institutions and industry partners are paving the way for innovative uses of this compound in areas such as personalized medicine and sustainable materials development.
2680786-80-3 (2-Bromo-5-acetamidopyridine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)